Diperchloryloxymercury
Description
See also: Zirconium fluoride (preferred).
Scientific Research Applications
Overview of Dip-Pen Nanolithography in Scientific Research
Dip-Pen Nanolithography (DPN)
DPN is a cutting-edge fabrication technique that has seen significant application in scientific research for creating nano-scale features on surfaces. It combines the precision of atomic force microscopy with the ability to deposit a wide range of materials, including both soft and hard substances. This versatility makes DPN especially valuable for fields like molecular electronics, materials science, and single-molecule biology. It's a tool accessible to researchers with AFM capability and is utilized in over 200 laboratories globally, indicating its widespread acceptance and utility in nanofabrication and surface chemistry studies (Salaita, Wang, & Mirkin, 2007).
Plasma Sources for Dipole Research Experiment (DREX)
The development of adequate plasma sources for the Dipole Research EXperiment (DREX) highlights the importance of tailored scientific equipment in exploring space physics and inner magnetospheric plasmas. DREX, by employing different plasma density regimes achieved through distinct technological approaches (ECR system for low density and biased cold cathode discharge for high density), exemplifies the engineering behind creating experimental setups that mimic extraterrestrial conditions. Such research is pivotal for understanding space phenomena like whistler/chorus waves and Alfvén waves, contributing to our knowledge of space weather and its impact on Earth (Xiao et al., 2017).
Properties
| { "Design of the Synthesis Pathway": "The synthesis of diperchloryloxymercury can be achieved through the reaction of mercuric oxide with chlorine gas in the presence of hydrochloric acid.", "Starting Materials": [ "Mercuric oxide", "Chlorine gas", "Hydrochloric acid" ], "Reaction": [ "Mercuric oxide is added to a reaction vessel.", "Chlorine gas is slowly introduced into the reaction vessel while stirring.", "Hydrochloric acid is added dropwise to the reaction mixture.", "The reaction mixture is stirred for several hours at room temperature.", "The resulting diperchloryloxymercury precipitate is filtered and washed with water.", "The product is dried under vacuum to yield diperchloryloxymercury." ] } | |
CAS No. |
7783-64-4 |
Molecular Formula |
F4Zr |
Molecular Weight |
167.22 g/mol |
IUPAC Name |
zirconium(4+);tetrafluoride |
InChI |
InChI=1S/4FH.Zr/h4*1H;/q;;;;+4/p-4 |
InChI Key |
OMQSJNWFFJOIMO-UHFFFAOYSA-J |
SMILES |
O=Cl(=O)(=O)O[Hg]OCl(=O)(=O)=O |
Canonical SMILES |
[F-].[F-].[F-].[F-].[Zr+4] |
| 7616-83-3 | |
physical_description |
White solid; [Hawley] White powder; [MSDSonline] |
Synonyms |
(beta-4)-zirconiumfluoride(zrf4; (T-4)-Zirconiumfluoride; Zirconium fluoride (ZrF4), (T-4)-; ZrF4; ZIRCONIUM TETRAFLUORIDE; ZIRCONIUM(IV) FLUORIDE; ZIRCONIUM FLUORIDE; ZIRCONIUM(IV) FLUORIDE, 99.9% |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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